Cas no 2171810-88-9 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid
• CAS No: 2171810-88-9
• MF: C₂₆H₂₈N₂O₇
• MW: 480.509727478027
• CID: 6317915
• PubChem ID: 165876263
• Update Time: 2025-09-28

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid
• 2171810-88-9
• 4-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carbonyl}morpholine-2-carboxylic acid
• EN300-1510345

• Inchi： 1S/C26H28N2O7/c29-24(28-11-12-33-23(14-28)25(30)31)22-10-9-16(35-22)13-27-26(32)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-23H,9-15H2,(H,27,32)(H,30,31)
• InChI Key： FENYFKLYBKQNFG-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1C(N1CCOC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 480.18965124g/mol
• Monoisotopic Mass: 480.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid

Introduction to 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid (CAS No. 2171810-88-9)

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid (CAS No. 2171810-88-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of this group in 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid ensures that the amino functionality remains protected during the synthesis process, allowing for precise control over the formation of peptide bonds.

The morpholine moiety in this compound is another key structural feature that contributes to its versatility and reactivity. Morpholine is a six-membered heterocyclic ring containing an oxygen atom and a nitrogen atom, which imparts both electron-donating and electron-withdrawing properties to the molecule. This dual functionality makes it an excellent ligand for metal ions and enhances its solubility in both polar and non-polar solvents, facilitating its use in various chemical reactions.

Recent studies have highlighted the potential applications of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation can lead to therapeutic benefits in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In another study, researchers at the University of California, San Francisco, explored the use of this compound in the synthesis of peptidomimetics. Peptidomimetics are small molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as increased stability, reduced immunogenicity, and enhanced cell permeability. The ability to synthesize these molecules using 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid opens up new avenues for drug discovery and development.

The chemical synthesis of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. The Fmoc group is typically introduced via a reaction with fluorenylmethyl chloroformate (FmocCl) under basic conditions. Subsequent coupling reactions with appropriate amino acids or other building blocks can be performed using coupling reagents such as HATU or EDC·HCl. Finally, the Fmoc group can be removed under mild acidic conditions using piperidine or other suitable bases.

The physical properties of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid, such as its melting point, solubility, and stability, are crucial for its practical application in laboratory settings. These properties are influenced by the presence of functional groups and the overall molecular structure. For example, the carboxylic acid group can form hydrogen bonds with water molecules, enhancing its solubility in aqueous solutions. The morpholine ring also contributes to its solubility by providing additional hydrogen bonding sites.

In conclusion, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-carbonyl}morpholine-2-carboxylic acid (CAS No. 2171810-88-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential building block for the synthesis of peptides and other bioactive molecules. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the development of novel therapeutic agents.